Cas no 2137952-53-3 (6-amino-2,2-dimethyl-2H,4H-1,3dioxino5,4-bpyridine-7-carbonitrile)

• Product Name: 6-amino-2,2-dimethyl-2H,4H-1,3dioxino5,4-bpyridine-7-carbonitrile
• CAS No: 2137952-53-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6546960
• PubChem ID: 165478299
• Update Time: 2025-06-08

6-amino-2,2-dimethyl-2H,4H-1,3dioxino5,4-bpyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-2,2-dimethyl-2H,4H-1,3dioxino5,4-bpyridine-7-carbonitrile
• 2137952-53-3
• EN300-1085344
• 6-amino-2,2-dimethyl-2H,4H-[1,3]dioxino[5,4-b]pyridine-7-carbonitrile

• Inchi： 1S/C10H11N3O2/c1-10(2)14-5-7-8(15-10)3-6(4-11)9(12)13-7/h3H,5H2,1-2H3,(H2,12,13)
• InChI Key： ZFJSDBCIZHOQTI-UHFFFAOYSA-N
• SMILES： O1CC2C(=CC(C#N)=C(N)N=2)OC1(C)C

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2Ų

Additional information on 6-amino-2,2-dimethyl-2H,4H-1,3dioxino5,4-bpyridine-7-carbonitrile

Comprehensive Overview of 6-Amino-2,2-dimethyl-2H,4H-1,3-dioxino[5,4-b]pyridine-7-carbonitrile (CAS No. 2137952-53-3)

The compound 6-amino-2,2-dimethyl-2H,4H-1,3-dioxino[5,4-b]pyridine-7-carbonitrile (CAS No. 2137952-53-3) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dioxino-pyridine core and a carbonitrile functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in AI-driven drug design and high-throughput screening. The 6-amino-2,2-dimethyl-2H,4H-1,3-dioxino[5,4-b]pyridine-7-carbonitrile scaffold aligns with these trends, as its modular structure allows for facile derivatization. This adaptability is critical for addressing challenges like drug resistance and selectivity optimization, which are frequently searched topics in medicinal chemistry forums and academic databases.

The pyridine and dioxane moieties in this compound contribute to its stability and bioavailability, key factors in preclinical development. Its carbonitrile group further enhances its utility as a precursor for amide or carboxylic acid derivatives, commonly employed in peptide mimetics and small-molecule inhibitors. Such versatility has sparked interest in platforms like PubChem and Reaxys, where users often query "synthesis of functionalized pyridines" or "nitrile-containing pharmaceuticals."

From an industrial perspective, CAS No. 2137952-53-3 is gaining traction in green chemistry applications. With growing emphasis on sustainable synthesis, researchers are exploring catalytic methods to produce this compound with minimal waste. Searches for "eco-friendly heterocycle synthesis" or "catalytic C-N bond formation" reflect this shift, underscoring the compound's alignment with modern ESG (Environmental, Social, and Governance) benchmarks in chemical manufacturing.

Analytical characterization of 6-amino-2,2-dimethyl-2H,4H-1,3-dioxino[5,4-b]pyridine-7-carbonitrile typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent quality control standards, a recurring concern among purchasers and formulators. Online discussions frequently highlight the need for "HPLC-validated intermediates" or "spectral data for pyridine derivatives," indicating the compound's role in rigorous R&D workflows.

In summary, CAS No. 2137952-53-3 represents a convergence of innovation in medicinal chemistry, process optimization, and analytical validation. Its multifaceted applications—from lead compound development to catalysis research—position it as a pivotal entity in contemporary scientific inquiry. As the industry prioritizes molecular diversity and synthetic efficiency, this compound is poised to remain a focal point in both academic and industrial settings.